Cas no 89876-51-7 (Propanoic acid, 2,3-dichloro-, nonyl ester)

• Product Name: Propanoic acid, 2,3-dichloro-, nonyl ester
• CAS No: 89876-51-7
• MF: C₁₂H₂₂Cl₂O₂
• MW: 269.207882404327
• CID: 586253
• PubChem ID: 71326683
• Update Time: 2025-04-19

Propanoic acid, 2,3-dichloro-, nonyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2,3-dichloro-, nonyl ester
• nonyl 2,3-dichloropropanoate
• 89876-51-7
• DTXSID00755826

• Inchi： 1S/C12H22Cl2O2/c1-2-3-4-5-6-7-8-9-16-12(15)11(14)10-13/h11H,2-10H2,1H3
• InChI Key： UDHKDURNMASITB-UHFFFAOYSA-N
• SMILES： ClC(CCl)C(=O)OCCCCCCCCC

Computed Properties

• Exact Mass: 268.0996853g/mol
• Monoisotopic Mass: 268.0996853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 26.3Ų